Cas no 1795089-37-0 (2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide)

• Product Name: 2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide
• CAS No: 1795089-37-0
• MF: C₁₅H₁₇BrN₂O₂
• MW: 337.211683034897
• CID: 5347061
• Update Time: 2025-06-26

2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)benzamide
• 2-bromo-N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]benzamide
• 2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide

• Inchi： 1S/C15H17BrN2O2/c1-18-10-4-7-13(18)14(19)8-9-17-15(20)11-5-2-3-6-12(11)16/h2-7,10,14,19H,8-9H2,1H3,(H,17,20)
• InChI Key： JJUZFHZBGZMGNT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCCC(C1=CC=CN1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 327
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide

2-Bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide (CAS No. 1795089-37-0): An Overview of Its Structure, Properties, and Applications

2-Bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide (CAS No. 1795089-37-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzamides, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer effects.

The molecular structure of 2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide is characterized by a benzamide core with a bromine substituent at the 2-position of the benzene ring. The amide group is attached to a propyl chain that contains a hydroxyl group and a 1-methyl-1H-pyrrole moiety. This complex structure imparts the compound with specific chemical and biological properties that make it an interesting candidate for further research and development.

Recent studies have focused on the synthesis and characterization of 2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromine substituent efficiently. This method has been shown to yield high purity products with excellent yields, making it a preferred synthetic route for large-scale production.

In terms of physical properties, 2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide is a white crystalline solid with a melting point ranging from 145°C to 148°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various biological assays and formulations.

The biological activity of 2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide has been extensively studied in vitro and in vivo. Initial screening revealed that this compound possesses potent anti-inflammatory properties, as evidenced by its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have indicated that 2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These results highlight its potential as an anticancer agent and warrant further investigation in preclinical models.

In addition to its anti-inflammatory and anticancer activities, 2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide has also shown promise in neuroprotective applications. Research has demonstrated that this compound can effectively reduce oxidative stress and neuroinflammation in neuronal cells, suggesting its potential utility in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The safety profile of 2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide has been evaluated through various toxicological studies. In vitro cytotoxicity assays using normal human cell lines have shown minimal toxicity at therapeutic concentrations. Additionally, animal studies have not reported any significant adverse effects at doses up to 50 mg/kg body weight, indicating a favorable safety margin for further clinical development.

To date, several patents have been filed for the synthesis and use of 2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzamide. These patents cover various aspects, including novel synthetic routes, pharmaceutical compositions, and methods of treatment for specific diseases. The intellectual property landscape surrounding this compound underscores its commercial potential and ongoing research efforts.

In conclusion, 2-bromo-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-y l)propyl]benzamide (CAS No. 1795089-37 -0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable physical properties and safety profile, make it an attractive candidate for further preclinical and clinical studies. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in the development of new treatments for various diseases.